Ethyl (1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)carbamate

• IUPAC Name: ethyl N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)carbamate
• InChI: InChI=1S/C11H15N3O4S/c1-4-18-11(15)12-8-5-6-9-10(7-8)14(3)19(16,17)13(9)2/h5-7H,4H2,1-3H3,(H,12,15)
• InChI Key: WKCLYCGMOVYUAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC2=C(C=C1)N(S(=O)(=O)N2C)C
• Molecular Formula: C11H15N3O4S
• Molecular Weight: 285.32 g/mol

Description

Ethyl (1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)carbamate is a useful research compound. Its molecular formula is C11H15N3O4S and its molecular weight is 285.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Ethyl (1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)carbamate and its derivatives have been extensively studied for their synthesis under various conditions and their subsequent characterization. For instance, ethyl N-(5-aryloxymethylene-1,3,4-thiadiazol-2-yl) carbamates were synthesized using liquid-liquid phase transfer catalysis, showcasing advantages like mild conditions, easy handling, and high yield (Chai Lan-qin & Wang Xi-cun, 2004). Additionally, mechanistic studies on nitrosation–deaminocyclization of mono-carbamoylated vicinal amino alcohols and diols led to the development of new ethylation agents of various carboxylic acids under mild conditions, indicating the versatility of these compounds in synthetic chemistry (Masumi Suzuki & T. Sugai, 2004).

Photodegradation Studies

The photodegradation behaviors of ethyl N-phenyl-carbamate (EPC) and related compounds have been analyzed, identifying products such as ethyl o-aminobenzoate and azo compounds, which result from intramolecular rearrangement and ultraviolet irradiation in the presence of oxygen. These studies are crucial for understanding the stability and degradation pathways of these compounds when exposed to environmental conditions (H. Beachell & I. Chang, 1972).

Anticancer Activity

Ethyl (1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)carbamate derivatives have been explored for their potential anticancer activity. Novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors were synthesized, showing potent activity against colon HCT-116 human cancer cell lines. This highlights the potential therapeutic applications of these compounds in oncology (M. Abdel-Motaal, Asmaa L. Alanzy, & M. Asem, 2020).

Applications in Chromatography

Compounds similar to ethyl (1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)carbamate have been utilized in the development of novel pre-column fluorescence labeling reagents for the derivatization of phenols, significantly improving the efficiency and sensitivity of high-performance liquid chromatography (HPLC) analyses. This application is crucial for enhancing the detection of phenolic compounds in complex samples (Lin Zhang et al., 2005).